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Compound of Interest

Compound Name:
butyl (2,4-

dimethylphenyl)carbamate

CAS No.: 113579-11-6

Cat. No.: B3961058

Get Quote

Nomenclature, Synthesis, and Physicochemical
Profiling[1][2][3]
Executive Summary
Butyl N-(2,4-dimethylphenyl)carbamate (CAS: 113579-11-6) is a specialized organic carbamate

ester utilized primarily as a chemical intermediate in the synthesis of agrochemicals and

pharmaceutical compounds.[1][2][3] Structurally, it consists of a 2,4-dimethylaniline (2,4-xylyl)

moiety linked to a butyl group via a carbamate bridge.[1][2] This guide provides an exhaustive

analysis of its nomenclature, synonyms, synthetic pathways, and physicochemical properties to

support research and development workflows.

Nomenclature and Synonyms
Accurate identification is critical in chemical sourcing and regulatory documentation.[1][2] The

compound is frequently referenced by variations of its IUPAC name or its xylyl derivative

classification.[1][2]
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2.1 Primary Synonyms
The following table consolidates the accepted synonyms for Butyl N-(2,4-

dimethylphenyl)carbamate, categorized by nomenclature system.

Category Synonym

IUPAC / Systematic Butyl N-(2,4-dimethylphenyl)carbamate

Chemical Abstract Service (CAS)
Carbamic acid, (2,4-dimethylphenyl)-, butyl

ester

Substituent-Based Butyl (2,4-dimethylphenyl)carbamate

Xylyl Variations Butyl N-(2,4-xylyl)carbamate

Butyl 2,4-xylylcarbamate

N-(2,4-Xylyl)carbamic acid butyl ester

Identifier CAS RN: 113579-11-6

2.2 Structural Identifiers
Molecular Formula:ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline

ng-star-inserted">

[1]

SMILES:CCCCOC(=O)Nc1ccc(C)cc1C

InChIKey:QRTZFHHOXLTYQV-UHFFFAOYSA-N (Predicted)[1][2]

Chemical Structure and Properties
Understanding the physicochemical profile is essential for predicting solubility, stability, and

biological interaction.[1][2]

3.1 Physicochemical Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://anilines.net/auto-stock19.html
https://anilines.net/auto-stock19.html
https://anilines.net/auto-stock19.html
https://anilines.net/auto-stock19.html
https://anilines.net/auto-stock19.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3961058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Note

Molecular Weight 221.30 g/mol

Physical State Solid / Crystalline Powder Typically white to off-white

Boiling Point ~330°C (Predicted) At 760 mmHg

Density ~1.05 g/cm³ (Predicted)

LogP ~3.5 - 4.0 Lipophilic; low water solubility

Solubility DMSO, Methanol, Chloroform Sparingly soluble in water

3.2 Structural Analysis
The molecule features a lipophilic n-butyl chain and an aromatic xylyl ring.[1][2] The carbamate

linkage (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-

inserted">

) serves as a hydrogen bond donor (NH) and acceptor (C=O), influencing its binding affinity in
biological targets (e.g., acetylcholinesterase inhibition potential, common in carbamates).[1]

Synthetic Pathways
Two primary pathways are employed for the synthesis of Butyl N-(2,4-

dimethylphenyl)carbamate. The choice of pathway depends on reagent availability and scale.

[1][2]

4.1 Pathway A: Chloroformate Route (Standard Lab Scale)
This method involves the nucleophilic attack of 2,4-dimethylaniline on butyl chloroformate in the

presence of a base (e.g., Triethylamine or Pyridine) to scavenge the HCl byproduct.[1][2]

4.2 Pathway B: Isocyanate Route (Atom Economic)
Reaction of 2,4-dimethylphenyl isocyanate with n-butanol.[1][2] This addition reaction is atom-

economic with no byproducts, often catalyzed by organotin compounds or tertiary amines.[1][2]

4.3 Synthesis Visualization
The following diagram illustrates the logical flow of both synthetic strategies.
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Figure 1: Dual synthetic pathways for Butyl N-(2,4-dimethylphenyl)carbamate via

Chloroformate or Isocyanate precursors.[1][2]

Applications and Research Utility
While not a mass-market consumer drug, this compound is significant in the following domains:

Agrochemical Discovery: Carbamates are a major class of insecticides (inhibiting

acetylcholinesterase).[1][2] This specific butyl ester serves as a structural analog for

Structure-Activity Relationship (SAR) studies to optimize lipophilicity and potency.[1][2]

Organic Synthesis Intermediate: The carbamate group acts as a robust protecting group for

the aniline amine, stable against basic hydrolysis but cleavable under specific acidic or

reductive conditions.[1][2]

Reference Standard: Used in environmental analysis to track carbamate degradation or as

an internal standard in chromatography.[1][2]

Analytical Methodology
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For quality control and identification, the following protocols are recommended.

6.1 HPLC-UV Detection
Column: C18 Reverse Phase (e.g., 150 mm x 4.6 mm, 5 µm).[1][2]

Mobile Phase: Acetonitrile : Water (Gradient 50:50 to 90:10).[1][2]

Detection: UV at 210 nm (carbamate carbonyl) and 254 nm (aromatic ring).[1][2]

Retention Time: Predicted to be late-eluting due to the lipophilic butyl and xylyl groups.[1][2]

6.2 Mass Spectrometry (GC-MS)
Ionization: Electron Impact (EI, 70 eV).[1][2]

Fragmentation Pattern:

Molecular Ion (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline

ng-star-inserted">

): 221 m/z[1]

Tropylium-like ion (dimethylphenyl): ~105/106 m/z[1][2]

Loss of butoxy group (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942=""

class="inline ng-star-inserted">

).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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